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Compound of Interest

Compound Name:
N,N-Dimethyl-1-piperidin-4-

ylmethanamine

Cat. No.: B145781 Get Quote

An In-depth Technical Guide on the Material Safety Data for N,N-Dimethyl-1-piperidin-4-
ylmethanamine

Disclaimer: A comprehensive, verified Material Safety Data Sheet (MSDS) for N,N-Dimethyl-1-
piperidin-4-ylmethanamine (CAS No. 138022-00-1) is not readily available in the public

domain. This guide has been compiled using data from structurally similar compounds,

including other piperidine derivatives, and general principles of chemical safety. The

information provided herein should be used as a guideline and supplemented with a

substance-specific risk assessment before handling.

Chemical Identification and Properties
N,N-Dimethyl-1-piperidin-4-ylmethanamine is a heterocyclic building block used in chemical

and pharmaceutical research, particularly as a precursor in the synthesis of compounds

targeting the central nervous system.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 138022-00-1 [1]

Molecular Formula C₈H₁₈N₂ [1]

Molecular Weight 142.24 g/mol [1]

Boiling Point 178.8±8.0 °C (Predicted) [1]

Density 0.868±0.06 g/cm³ (Predicted) [1]

Storage
Room temperature, dry, light-

proof
[1]

Hazard Identification and Classification
Based on data for analogous piperidine compounds, N,N-Dimethyl-1-piperidin-4-
ylmethanamine should be treated as a hazardous substance. Primary hazards are expected

to include severe skin corrosion and eye damage.[2][3][4]

Table 2: GHS Hazard Classification (Anticipated)

Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 1B
H314: Causes severe skin

burns and eye damage.[2][4]

Serious Eye Damage /

Irritation
1

H318: Causes serious eye

damage.[4][5]

Acute Toxicity, Oral 4 (Harmful) or 3 (Toxic)
H302: Harmful if swallowed.[3]

or H301: Toxic if swallowed.[5]

Acute Toxicity, Dermal 2 (Fatal)
H310: Fatal in contact with

skin.[5]

Acute Toxicity, Inhalation 3 (Toxic) H331: Toxic if inhaled.[5]

Precautionary Statements (P-phrases) Summary:
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Prevention: P260 (Do not breathe dust/fume/gas/mist/vapors/spray), P262 (Do not get in

eyes, on skin, or on clothing), P270 (Do not eat, drink or smoke when using this product),

P280 (Wear protective gloves/protective clothing/eye protection/face protection).[5][6]

Response: P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER/doctor),

P302+P350 (IF ON SKIN: Gently wash with plenty of soap and water), P305+P351+P338 (IF

IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER or doctor).[5]

[6]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[5][7]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[2][5]

Experimental Protocols
Detailed experimental protocols for toxicological studies of N,N-Dimethyl-1-piperidin-4-
ylmethanamine were not available in the reviewed literature. Methodologies for safety

evaluation would typically follow OECD guidelines for testing of chemicals, such as those for

acute oral toxicity (OECD 423), skin corrosion/irritation (OECD 431/439), and eye

damage/irritation (OECD 437).

First Aid Measures
Immediate medical attention is critical in case of exposure. First responders must protect

themselves.[5]

Table 3: First Aid Procedures
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Exposure Route Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Immediately

call a POISON CENTER or doctor/physician.[2]

If breathing is difficult, give artificial respiration.

[8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes.[2] Immediately call a POISON

CENTER or doctor/physician.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[2]

Immediately call a POISON CENTER or

doctor/physician.[6]

Ingestion

Rinse mouth. DO NOT induce vomiting.[2]

Never give anything by mouth to an

unconscious person. Immediately call a

POISON CENTER or doctor/physician.[5]

Handling, Storage, and Safety Workflows
Proper handling and storage are essential to minimize risk. This includes using the chemical in

well-ventilated areas, preferably a chemical fume hood, and taking precautions against static

discharge.[6][9]

Table 4: Safe Handling and Storage
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Aspect Recommendation

Ventilation
Use only outdoors or in a well-ventilated area,

preferably under a chemical fume hood.[9][10]

Safe Handling

Do not breathe vapor or mist.[7] Avoid contact

with skin, eyes, and clothing.[2] Wear

appropriate personal protective equipment.[7]

Wash hands thoroughly after handling.[8]

Storage

Store locked up.[2][7] Keep container tightly

closed in a dry, cool, and well-ventilated place.

[2][4] Store away from incompatible materials

such as oxidizing agents and strong acids.[2][4]

Process and Safety Diagrams
The following diagrams illustrate the recommended workflows for handling the chemical and

responding to a spill.
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Caption: Standard workflow for handling hazardous amine compounds.
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Caption: Logical workflow for a chemical spill response.
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Personal Protective Equipment (PPE)
A stringent PPE policy is mandatory when handling this compound to prevent any contact.[9]

Table 5: Recommended Personal Protective Equipment

PPE Category Item Specification

Eye/Face Protection Safety Goggles & Face Shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

required.[9] A face shield is

also recommended.[9]

Skin Protection Chemical-Resistant Gloves

Use chemical-impermeable

gloves (e.g., nitrile, neoprene).

Always inspect gloves prior to

use.[9]

Protective Clothing

Fire/flame resistant and

impervious clothing, such as a

lab coat or coveralls, is

essential.[9]

Respiratory Protection Ventilated Area / Respirator

Work must be conducted in a

well-ventilated area or a

chemical fume hood.[9] For

emergencies or situations with

inadequate ventilation, a self-

contained breathing apparatus

(SCBA) is necessary.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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